benzyl 2-((5-(3-methoxy-1-methyl-1H-pyrazole-4-carboxamido)-1,3,4-thiadiazol-2-yl)thio)acetate

• IUPAC Name: benzyl 2-[[5-[(3-methoxy-1-methylpyrazole-4-carbonyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C17H17N5O4S2/c1-22-8-12(15(21-22)25-2)14(24)18-16-19-20-17(28-16)27-10-13(23)26-9-11-6-4-3-5-7-11/h3-8H,9-10H2,1-2H3,(H,18,19,24)
• InChI Key: DCMSFTYDTRZOAI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=NN=C(S2)SCC(=O)OCC3=CC=CC=C3
• Molecular Formula: C17H17N5O4S2
• Molecular Weight: 419.5 g/mol
• CAS No.: 1172086-10-0

Description

Benzyl 2-((5-(3-methoxy-1-methyl-1H-pyrazole-4-carboxamido)-1,3,4-thiadiazol-2-yl)thio)acetate is a useful research compound. Its molecular formula is C17H17N5O4S2 and its molecular weight is 419.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Novel Compounds Synthesis : Benzyl 2-((5-(3-methoxy-1-methyl-1H-pyrazole-4-carboxamido)-1,3,4-thiadiazol-2-yl)thio)acetate is part of a family of compounds synthesized for potential biological activities. Research indicates the creation of novel compounds, including those similar in structure, for testing as anti-inflammatory and analgesic agents. These compounds have shown promising results in inhibiting cyclooxygenase-1 and cyclooxygenase-2, essential enzymes in pain and inflammation pathways (Abu‐Hashem et al., 2020).

• Characterization and Biological Studies : Another study focused on the synthesis, characterization, and biological activity of similar compounds. Their research revealed specific derivatives' toxicity against bacterial strains, highlighting their potential as antibacterial agents (Uma et al., 2017).

Chemical Synthesis and Reactions

• Novel Synthesis Methods : The compound is involved in research exploring new synthesis methods for various heterocyclic compounds. For instance, studies on the reaction of isothiocyanates with different acid hydrazides led to the creation of 1,3,4-thiadiazoles, which are important in pharmaceutical chemistry (Elmoghayar et al., 1984).

• Derivative Synthesis for Pharmacological Properties : The synthesis of benzo[b]thiophene derivatives, including compounds structurally related to this compound, is a subject of interest due to their wide range of pharmacological properties. These molecules have shown potential as antibacterial, antifungal, and anti-inflammatory agents (Isloor et al., 2010).